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Compound of Interest

Propanamide, N-(1-naphthyl)-2-
Compound Name:
methyl-

Cat. No.: B366275

Application Notes and Protocols for
Propanamide, N-(1-naphthyl)-2-methyl-

A comprehensive search of scientific literature and chemical databases reveals a significant
lack of available information regarding the therapeutic applications, mechanism of action, and
specific experimental protocols for the compound "Propanamide, N-(1-naphthyl)-2-methyl-".

The National Institute of Standards and Technology (NIST) WebBook confirms the chemical

formula of this compound as C14H15NO and provides its structural information.[1] However,
there is no indication of a common name or synonyms, and critically, no published research

into its pharmacological properties or potential therapeutic uses.

While direct information is absent for "Propanamide, N-(1-naphthyl)-2-methyl-", the broader
chemical moieties present in its structure—a naphthyl group and a propanamide group—are
found in various biologically active molecules. This suggests a potential for pharmacological
activity, though specific applications for the requested compound remain uninvestigated.

General Context from Related Compounds:

Several compounds incorporating naphthyl and amide functionalities have been explored for a
range of therapeutic purposes. It is crucial to note that the biological activity of a molecule is
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highly specific to its exact structure, and therefore, the activities of the following related
compounds are not directly transferable to "Propanamide, N-(1-naphthyl)-2-methyl-".

» Naphthyl Derivatives in Drug Discovery: Compounds containing a naphthyl group have been
investigated as inhibitors of enzymes such as sPLA2 and monoacylglycerol lipase (MAGL),
suggesting potential applications in inflammatory diseases and neurological disorders.[2][3]
Additionally, certain naphthalenemethanamine derivatives are key intermediates in the
synthesis of antifungal drugs.

o Amide-Containing Pharmaceuticals: The amide functional group is a cornerstone of many
pharmaceutical agents. For instance, various amide derivatives have been studied for their
antifilarial properties, with mechanisms of action that can involve mitochondrial function and
enzyme inhibition.[4]

Due to the absence of specific research on "Propanamide, N-(1-naphthyl)-2-methyl-", it is not
possible to provide the requested detailed Application Notes, quantitative data tables,
experimental protocols, or visualizations of signaling pathways and experimental workflows.
Further preclinical research would be required to elucidate any potential therapeutic
applications and mechanisms of action for this specific chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propanamide-n-1-naphthyl-2-methyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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